(3-Fluoro-2-iodophenyl)(morpholino)methanone

• IUPAC Name: (3-fluoro-2-iodophenyl)-morpholin-4-ylmethanone
• InChI: InChI=1S/C11H11FINO2/c12-9-3-1-2-8(10(9)13)11(15)14-4-6-16-7-5-14/h1-3H,4-7H2
• InChI Key: QBZKCTDSIUJDCT-UHFFFAOYSA-N
• Canonical SMILES: C1COCCN1C(=O)C2=C(C(=CC=C2)F)I
• Molecular Formula: C11H11FINO2
• Molecular Weight: 335.11 g/mol

Description

(3-Fluoro-2-iodophenyl)(morpholino)methanone is an organic compound that features a fluorine and iodine atom attached to a phenyl ring, along with a morpholino group

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (3-Fluoro-2-iodophenyl)(morpholino)methanone typically involves the reaction of 3-fluoro-2-iodoaniline with morpholine in the presence of a suitable catalyst. One common method is the Suzuki–Miyaura coupling reaction, which is widely used for forming carbon-carbon bonds . This reaction involves the use of palladium catalysts and boron reagents under mild and functional group-tolerant conditions .

Industrial Production Methods

Industrial production methods for this compound may involve large-scale synthesis using automated reactors and continuous flow processes to ensure high yield and purity. The specific conditions, such as temperature, pressure, and solvent choice, are optimized to maximize efficiency and minimize by-products.

Chemical Reactions Analysis

Types of Reactions

(3-Fluoro-2-iodophenyl)(morpholino)methanone can undergo various types of chemical reactions, including:

Substitution Reactions: The iodine atom can be replaced by other substituents through nucleophilic substitution reactions.

Oxidation and Reduction: The compound can be oxidized or reduced under specific conditions to form different products.

Coupling Reactions: It can participate in coupling reactions, such as the Suzuki–Miyaura coupling, to form more complex molecules.

Common Reagents and Conditions

Common reagents used in these reactions include palladium catalysts, boron reagents, and various nucleophiles. The reactions are typically carried out under mild conditions, often in the presence of a base and an appropriate solvent.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, substitution reactions can yield a variety of substituted phenyl derivatives, while coupling reactions can produce complex biaryl compounds.

Scientific Research Applications

(3-Fluoro-2-iodophenyl)(morpholino)methanone has several applications in scientific research:

Chemistry: It is used as a building block in organic synthesis, particularly in the formation of carbon-carbon bonds through coupling reactions.

Biology: The compound can be used in the development of biologically active molecules and pharmaceuticals.

Medicine: It may serve as a precursor for the synthesis of drugs with potential therapeutic effects.

Industry: The compound can be utilized in the production of advanced materials and chemical intermediates.

Mechanism of Action

The mechanism of action of (3-Fluoro-2-iodophenyl)(morpholino)methanone involves its interaction with specific molecular targets and pathways. The presence of the fluorine and iodine atoms, along with the morpholino group, allows it to participate in various chemical reactions that can modulate biological activity. The exact molecular targets and pathways depend on the specific application and context in which the compound is used.

Comparison with Similar Compounds

Similar Compounds

(2-Fluoro-3-iodophenyl)(morpholino)methanone: Similar structure but with different positioning of the fluorine and iodine atoms.

(2-Fluorophenyl)(morpholino)methanone: Lacks the iodine atom, which affects its reactivity and applications.

Uniqueness

(3-Fluoro-2-iodophenyl)(morpholino)methanone is unique due to the specific positioning of the fluorine and iodine atoms on the phenyl ring, which influences its chemical reactivity and potential applications. The presence of the morpholino group also adds to its versatility in various chemical reactions and research applications.